Cas no 653600-88-5 (3,9-Diazabicyclo[4.2.1]nonane, 9-(1-oxopropyl)- (9CI))

• Product Name: 3,9-Diazabicyclo[4.2.1]nonane, 9-(1-oxopropyl)- (9CI)
• CAS No: 653600-88-5
• MF: C₁₀H₁₈N₂O
• MW: 182.262722492218
• CID: 1020170
• PubChem ID: 45119410
• Update Time: 2025-04-20

3,9-Diazabicyclo[4.2.1]nonane, 9-(1-oxopropyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3,9-Diazabicyclo[4.2.1]nonane, 9-(1-oxopropyl)- (9CI)
• SCHEMBL2938559
• 3,9-Diazabicyclo[4.2.1]nonane, 9-(1-oxopropyl)-
• DB-271476
• 653600-88-5

• Inchi： 1S/C10H18N2O/c1-2-10(13)12-8-3-4-9(12)7-11-6-5-8/h8-9,11H,2-7H2,1H3
• InChI Key： WMDWOVROPQPTLH-UHFFFAOYSA-N
• SMILES： O=C(CC)N1C2CNCCC1CC2

Computed Properties

• Exact Mass: 182.142
• Monoisotopic Mass: 182.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3A^2
• XLogP3: 0.5